Cas no 1220027-71-3 (N-3-(3-Piperidinylmethoxy)phenylacetamidehydrochloride)

• Product Name: N-3-(3-Piperidinylmethoxy)phenylacetamidehydrochloride
• CAS No: 1220027-71-3
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• CID: 4687951
• Update Time: 2025-05-20

N-3-(3-Piperidinylmethoxy)phenylacetamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-Piperidinylmethoxy)phenyl]acetamidehydrochloride
• N-[3-(3-Piperidinylmethoxy)phenyl]acetamide hydrochloride
• N-(3-(Piperidin-3-ylmethoxy)phenyl)acetamide hydrochloride
• N-[3-(piperidin-3-ylmethoxy)phenyl]acetamide hydrochloride
• N-3-(3-Piperidinylmethoxy)phenylacetamidehydrochloride

• Inchi： 1S/C14H20N2O2.ClH/c1-11(17)16-13-5-2-6-14(8-13)18-10-12-4-3-7-15-9-12;/h2,5-6,8,12,15H,3-4,7,9-10H2,1H3,(H,16,17);1H
• InChI Key： AZWHIADRSCVUHB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)NC(C)=O)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 271
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-3-(3-Piperidinylmethoxy)phenylacetamidehydrochloride

N-3-(3-Piperidinylmethoxy)phenylacetamide Hydrochloride: A Comprehensive Overview

N-3-(3-Piperidinylmethoxy)phenylacetamide hydrochloride, identified by the CAS number 1220027-71-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its structural complexity and potential applications in drug development. The molecule consists of a piperidine ring, a methoxy group, and an acetamide moiety, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of N-3-(3-piperidinylmethoxy)phenylacetamide hydrochloride in the context of drug design. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The piperidine ring, a six-membered saturated heterocycle containing one nitrogen atom, is a common structural motif in many bioactive compounds. Its presence in this molecule suggests that it may play a critical role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The methoxy group attached to the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity and stability. This group also enhances the molecule's solubility in polar solvents, making it more amenable to various analytical techniques. The acetamide moiety, on the other hand, contributes to the compound's ability to form hydrogen bonds, which is essential for its interaction with biological targets such as enzymes or receptors.

In terms of synthesis, N-3-(3-piperidinylmethoxy)phenylacetamide hydrochloride can be prepared through a series of well-established organic reactions. These include nucleophilic substitution, acylation, and acid-base neutralization steps. The synthesis process requires careful optimization to ensure high yield and purity of the final product. Researchers have also investigated alternative synthetic routes to improve efficiency and reduce costs.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have shown that it exhibits moderate inhibitory activity against kinases, which are key players in cell signaling processes. This makes it a promising candidate for further exploration in therapeutic areas such as oncology or inflammation.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding mode of N-3-(3-piperidinylmethoxy)phenylacetamide hydrochloride with its target proteins. These studies suggest that the piperidine ring interacts with specific residues within the active site, while the methoxy group contributes to stabilizing interactions through van der Waals forces.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully characterize its toxicological properties and assess its suitability for clinical use.

In conclusion, N-3-(3-piperidinylmethoxy)phenylacetamide hydrochloride represents a valuable addition to the arsenal of bioactive compounds under investigation for drug discovery purposes. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development in various therapeutic areas.